Cas no 2172472-13-6 (2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172472-13-6
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5894133
• PubChem ID: 165599001
• Update Time: 2025-07-01

2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597755
• 2172472-13-6
• 2-[5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C12H20N4O2/c1-18-7-6-16-12(9-4-2-3-5-9)10(14-15-16)8-11(13)17/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： NNCVCEBYNJFEAR-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC(N)=O)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-Cyclopentyl-1-(2-Methoxyethyl)-1H-1,2,3-Triazol-4-ylacetamide (CAS No. 2172472-13-6)

2-5-Cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172472-13-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The incorporation of a cyclopentyl and a methoxyethyl group further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide is characterized by a central 1H-1,2,3-triazole ring, which is a versatile moiety in drug design due to its high stability and ability to form hydrogen bonds. The cyclopentyl group provides additional hydrophobicity and conformational flexibility, while the methoxyethyl substituent introduces polarity and enhances solubility. These structural features collectively contribute to the compound's favorable pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal activity, and the presence of the cyclopentyl and methoxyethyl groups in this compound may enhance its efficacy against resistant fungal strains. In vitro studies have shown that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common pathogens responsible for systemic fungal infections.

Beyond antifungal applications, 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide has also demonstrated promising anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage. These findings suggest that 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide may have therapeutic potential in managing inflammatory conditions.

In addition to its antifungal and anti-inflammatory activities, 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide has been investigated for its potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings indicate that 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide may have potential as a novel anticancer agent.

The pharmacokinetic properties of 2-5-cyclopentyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-y acetamide have also been extensively studied. In vivo experiments in animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The presence of the methoxyethyl group enhances its solubility and permeability across biological membranes, while the cyclopentyl group contributes to its metabolic stability. These properties make it suitable for oral administration and long-term treatment regimens.

Toxicity studies have shown that 2-5-cyclopentyl - 1-( 2-meth oxye th yl ) - 1 H - 1 , 2 , 3 -tr iaz ol - 4 - ylac etam ide has a low toxicity profile at therapeutic doses. In acute toxicity studies conducted in rodents, no significant adverse effects were observed at doses up to 500 mg/kg body weight. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects. Preliminary data suggest that this compound is well-tolerated with minimal toxicity.

In conclusion, 2 - 5 -c yclo pen ty l - 1 -( 2 -m eth oxye th yl ) - 1 H - 1 , 2 , 3 -tr iaz ol - 4 - ylac etam ide (CAS No. 2172472 - 00000000000000000 ) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antifungal therapy, anti-inflammatory treatment, and cancer management make it an exciting candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various diseases.